A two-step chemical process was carried out on olive pruning residues according to an optimised sequence that led to the isolation of natural fibre with a high cellulose content. Reaction time, tem...

Shape memory polyurethane-based palm kernel oil (SMPU based PKOp) has been shown to possess good shape memory properties. However, SMPU based on vegetable oil bear poor mechanical properties, thus ...

This work presents a beam element approach for the modeling and high-efficiency simulation of mechanical properties of 2.5D woven composite. For the beam element model, a technical scheme for the p...

We conducted a study to analyze the impact of short aramid fibers (AFs) on the melt-rheological behavior, thermal transition, thermal stability, and mechanical durability of thermotropic liquid cry...

Additive manufacturing using fused deposition modelling (FDM) is an affordable and efficient way to produce functional parts and prototypes. However, the FDM-manufactured parts, particularly those ...

In the present work, a combination of virgin polypropylene and E-glass fiber was subjected to ten (10) reprocessing cycles via extrusion and compression molding techniques to mimic recycling and it...

This paper presents the effects of matrix and interface on the fracture toughness and progressive damage mechanisms of 2.5D woven SiCf/SiC composites. Third-generation SiC fibers were selected. 2.5...

The mechanical post-buckling behaviour of variable stiffness layered composite beams reinforced by curvilinear fibres subjected to compressive loads is investigated here using a sine function-based...

While composite structures absorb energy well during crash events, crush-induced failure mechanisms and their effects on energy absorption characteristics are still unclear. Due to the complexity o...

The optimal fundamental frequency of the variable stiffness laminated composite (VSCL) plate are predicted using an improved chaos game optimization technique (ICGO). In this analysis, the design p...